Cas no 10154-60-6 (Benzenecarbothioic acid, S-2-naphthalenyl ester)

Benzenecarbothioic acid, S-2-naphthalenyl ester structure
10154-60-6 structure
Product Name:Benzenecarbothioic acid, S-2-naphthalenyl ester
CAS No:10154-60-6
MF:C17H12OS
MW:264.341583251953
CID:1129381
PubChem ID:14866848
Update Time:2025-04-20

Benzenecarbothioic acid, S-2-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, S-2-naphthalenyl ester
    • S-naphthalen-2-yl benzenecarbothioate
    • 2-naphthalenethiol benzoate
    • S-[2]-naphthyl thiobenzoate
    • S-naphthalen-2-yl benzoate
    • S-naphthalen-2-yl benzothioate
    • thiobenzoic acid S-[2]naphthyl ester
    • (NAPHTHALEN-2-YLSULFANYL)(PHENYL)METHANONE
    • DTXSID60564815
    • 10154-60-6
    • Inchi: 1S/C17H12OS/c18-17(14-7-2-1-3-8-14)19-16-11-10-13-6-4-5-9-15(13)12-16/h1-12H
    • InChI Key: WXVZCQAFHBNAFL-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC=CC=1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 264.06100
  • Monoisotopic Mass: 264.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.77230
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